3-[2-Oxo-2-(4-pyridin-2-ylpiperazin-1-yl)ethyl]-1,2,3-benzotriazin-4-one

• IUPAC Name: 3-[2-oxo-2-(4-pyridin-2-ylpiperazin-1-yl)ethyl]-1,2,3-benzotriazin-4-one
• InChI: InChI=1S/C18H18N6O2/c25-17(13-24-18(26)14-5-1-2-6-15(14)20-21-24)23-11-9-22(10-12-23)16-7-3-4-8-19-16/h1-8H,9-13H2
• InChI Key: VABOYDZXNJNPCY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C(=O)CN3C(=O)C4=CC=CC=C4N=N3
• Molecular Formula: C18H18N6O2
• Molecular Weight: 350.4 g/mol

Description

3-[2-Oxo-2-(4-pyridin-2-ylpiperazin-1-yl)ethyl]-1,2,3-benzotriazin-4-one is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis of Pyridine Derivatives The compound 3-[2-Oxo-2-(4-pyridin-2-ylpiperazin-1-yl)ethyl]-1,2,3-benzotriazin-4-one, due to its structural complexity and pharmacophore richness, holds significant potential for the synthesis of diverse pyridine derivatives. Research indicates that pyridine derivatives exhibit a wide range of biological activities, including antitumor, antibacterial, and analgesic properties. For instance, the synthesis of 6-(6'-arylpyridin-2'-yl) and 6-(4',6'-diarylpyridin-2'-yl)-3(4H)-oxo-1,4-benzothiazines has been achieved under microwave irradiation, highlighting the efficiency of modern synthetic methods in generating compounds with potential COX-2 inhibition and cardiotonic properties for the treatment of congestive heart failure, as well as antitumor and antibacterial activities (Ashok et al., 2006).

Potential Nootropic Agents Another avenue of research has explored the transformation of pyridine derivatives into potential nootropic agents. This involves the chemical modification of pyridine structures to yield compounds with potential cognitive-enhancing effects. For example, the synthesis of some 1,4-disubstituted 2-oxopyrrolidines and related compounds from a pyridine backbone demonstrates the versatility of pyridine derivatives in medicinal chemistry applications (Valenta et al., 1994).

Antimitotic Agents Pyridine derivatives also show promise as antimitotic agents, a critical function in cancer therapy by inhibiting cell division. Studies have identified specific pyridine compounds demonstrating antitumor activity in mice, pointing to the role of pyridine structures in developing new cancer therapies (Temple et al., 1992).

Antimicrobial and Antiparkinsonian Activities Further research into pyridine derivatives has yielded compounds with antimicrobial and antiparkinsonian activities. These studies underscore the potential of pyridine-based compounds in treating infectious diseases and Parkinson's disease, respectively, showcasing the broad therapeutic applications of these compounds (Patel et al., 2011); (Amr et al., 2008).